Cas no 139584-80-8 (Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)-)

Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)- structure
139584-80-8 structure
Product Name:Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)-
CAS No:139584-80-8
MF:C14H11N3
MW:221.257242441177
CID:1275465
Update Time:2024-08-04

Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)-
    • Inchi: 1S/C14H11N3/c1-2-5-11(6-3-1)12-9-16-14(17-10-12)13-7-4-8-15-13/h1-10,15H
    • InChI Key: YKFGMYIBSPDJNT-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CN2)=NC=C(C2=CC=CC=C2)C=N1

Computed Properties

  • Exact Mass: 221.09543

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 350.4±34.0 °C(Predicted)
  • PSA: 41.57
  • pka: 14.65±0.50(Predicted)
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